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These application notes provide detailed methodologies for creating and characterizing
coatings and adhesives based on tri(ethylene glycol) diacrylate (TEGDA). TEGDA is a low-
viscosity, difunctional acrylate monomer widely used in ultraviolet (UV) and electron beam (EB)
curable systems. Its popularity stems from its high reactivity, the flexibility it imparts to the final
product, and its excellent adhesion and chemical resistance properties.[1] These
characteristics make it an ideal component in formulations for high-performance coatings,
adhesives, and advanced 3D printing resins.[1]

Principle of UV Curing

The creation of TEGDA-based coatings and adhesives primarily relies on UV-initiated
photopolymerization. This process is a free-radical chain-growth polymerization that occurs in
three main stages:

e Initiation: A photoinitiator molecule within the formulation absorbs UV light, causing it to
cleave and form highly reactive free radicals.

o Propagation: These free radicals react with the acrylate groups of the TEGDA monomers
and other oligomers in the formulation. This initiates a rapid chain reaction, leading to the
formation of a cross-linked polymer network.
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» Termination: The polymerization process stops when two growing polymer chains react with
each other or are terminated by inhibitors.

The selection of an appropriate photoinitiator is crucial and must be matched to the spectral
output of the UV lamp used for curing.

Experimental Protocols
I. Formulation of a TEGDA-Based UV-Curable Coating

This protocol describes the preparation of a basic UV-curable coating formulation using TEGDA
as a reactive diluent.

Materials:

o Epoxy Acrylate Oligomer

 Tri(ethylene glycol) diacrylate (TEGDA)

o Photoinitiator (e.g., 2-Hydroxy-2-methyl-1-phenyl-propan-1-one)
e Additives (e.g., flow and leveling agents, stabilizers)

Procedure:

 In a light-blocking container, combine the epoxy acrylate oligomer and TEGDA monomer at
the desired weight ratio.

o Gently stir the mixture with a mechanical stirrer at a low speed to avoid introducing air
bubbles until a homogeneous solution is obtained.

o Add the photoinitiator to the mixture. The concentration of the photoinitiator will typically
range from 1% to 5% by weight, depending on the desired cure speed and film thickness.

» Continue stirring until the photoinitiator is completely dissolved.
e Add any other desired additives and stir until the formulation is homogeneous.

 Allow the formulation to sit for a short period to allow any entrapped air bubbles to escape.
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Il. Application and UV Curing of the Coating

Equipment:

» Film applicator (e.g., barcoater)

e Substrate (e.g., wood, metal, plastic)

e UV curing system with a mercury vapor lamp or UV LED lamp

Procedure:

Substrate Preparation: Ensure the substrate surface is clean, dry, and free of any
contaminants such as grease or dust.

o Coating Application: Apply the formulated coating onto the substrate using a film applicator to
achieve a uniform wet film thickness, typically in the range of 25-75 um.

e UV Curing: Place the coated substrate on the conveyor of the UV curing system. Set the
desired UV dose and intensity. A typical starting point is a UV dose of 500-2000 mJ/cmz at an
intensity of 100-500 mW/cmz2. The conveyor speed will determine the total UV dose.

e Cooling: Allow the cured coating to cool to room temperature before performing any
characterization tests.

lll. Characterization of the Cured Coating
A. Pencil Hardness Test (ASTM D3363)

This test determines the hardness of the cured coating film.[2][3][4][5][6]

Procedure:

o A set of calibrated pencils with hardness ranging from 6B (softest) to 9H (hardest) is used.
e The pencil is held at a 45-degree angle and pushed firmly against the coated surface.

e The hardness is reported as the hardest pencil that does not scratch or gouge the coating.[2]

[3]
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B. Pull-Off Adhesion Test (ASTM D4541)
This method measures the bond strength of the coating to the substrate.[1][7][8][9][10]

Procedure:

A loading fixture (dolly) is glued to the surface of the cured coating using a suitable adhesive.

After the adhesive has cured, a portable pull-off adhesion tester is attached to the dolly.

The tester applies a perpendicular tensile force to the dolly at a controlled rate.

The force required to pull the coating off the substrate is recorded as the adhesion strength,
typically in megapascals (MPa).[7][8]

Data Presentation

The following tables summarize quantitative data on the performance of TEGDA-based
formulations.

Table 1: Effect of Photoinitiator Concentration on Mechanical Properties of a BisGMA/TEGDMA
Dental Resin

Photoinitiator

. Compressive Diametral Tensile
Concentration (CQ, Barcol Hardness
Strength (MPa) Strength (MPa)

wt%)

0.1 180 35 40

0.25 220 35 50

0.5 240 35 55

0.75 240 35 55

1.0 240 35 55

Data synthesized from a study on BisGMA/TEGDMA dental resins. The specific ratio of
BisGMA to TEGDA was not provided in the source material. The photoinitiator used was
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camphorquinone (CQ).[7]

Table 2: Shear Bond Strength of Commercial Dental Adhesives Containing TEGDA

. . L Shear Bond Strength
Adhesive System Composition Highlights

(MPa)
iBOND Total Etch Dimethacrylates, ethanol 15.48
Polyethylenglycol-
Syntac classic dimethacrylate, 17.60
glutaraldehyde, water
MDP, BisGMA, HEMA,
Scotchbond Universal Plus dimethacrylate resins, ethanol,  6.09

water, silane

) Dimethacrylates, HEMA,
Adhese Universal ) ) 3.96
acrylic acid polymer, ethanol

This table presents the initial shear bond strength of several commercial dental adhesives,
some of which are known to contain TEGDA or similar dimethacrylates, bonded to bovine
enamel. MDP = 10-Methacryloyloxydecyl dihydrogen phosphate; BisGMA = Bisphenol A-
glycidyl methacrylate; HEMA = 2-hydroxyethyl methacrylate.[9][11]

Visualizations
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Caption: Photopolymerization mechanism of TEGDA.
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Caption: Experimental workflow for TEGDA coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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